Cas no 847969-65-7 (Piperazine,1-(2-cyano-4-fluorophenyl)-4-[2-(4-morpholinyl)-5-nitrobenzoyl]-)

• Product name: Piperazine,1-(2-cyano-4-fluorophenyl)-4-[2-(4-morpholinyl)-5-nitrobenzoyl]-
• CAS No: 847969-65-7
• MF: C₂₂H₂₂FN₅O₄
• MW: 439.439588069916
• CID: 1831161

Piperazine,1-(2-cyano-4-fluorophenyl)-4-[2-(4-morpholinyl)-5-nitrobenzoyl]- Chemical and Physical Properties

Names and Identifiers

• Piperazine,1-(2-cyano-4-fluorophenyl)-4-[2-(4-morpholinyl)-5-nitrobenzoyl]-
• Benzonitrile, 5-fluoro-2-[4-[2-(4-morpholinyl)-5-nitrobenzoyl]-1-piperazinyl]-

• Inchi： 1S/C22H22FN5O4/c23-17-1-3-20(16(13-17)15-24)25-5-7-27(8-6-25)22(29)19-14-18(28(30)31)2-4-21(19)26-9-11-32-12-10-26/h1-4,13-14H,5-12H2
• InChI Key： IMURUVBSLABCDF-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC(F)=CC=C1N1CCN(C(=O)C2=CC([N+]([O-])=O)=CC=C2N2CCOCC2)CC1

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 699.6±55.0 °C(Predicted)
• pka: 0.94±0.10(Predicted)